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Compound of Interest

Compound Name: Azidopentanoic acid
Cat. No.: B8383811
Get Quote
\ J

Executive Summary: Resolving the Nomenclature
Conflict

In the cataloging of chemical reagents, redundancy often masquerades as variety. 5-
Azidopentanoic acid and 5-Azidovaleric acid are identical chemical entities.

* 5-Azidopentanoic acid: The IUPAC systematic name based on the five-carbon alkane chain
(pentane).

o 5-Azidovaleric acid: The trivial (common) name derived from valeric acid (pentanoic acid),
historically named after the Valerian plant.

For the purpose of drug discovery—specifically in PROTACSs, Antibody-Drug Conjugates
(ADCs), and Click Chemistry—these terms are interchangeable. This guide treats them as a
singular functional unit (referenced herein as 5-Az-C5), focusing on its critical role as a flexible,
medium-length spacer for bio-orthogonal conjugation.

Chemical Identity & Physicochemical Profile
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Before integrating this linker into a workflow, its fundamental properties must be verified to
ensure compatibility with reaction conditions (solubility, pH stability).

Identity Matrix

Parameter Detail
CAS Number 79583-98-5
IUPAC Name 5-Azidopentanoic acid

5-Azidovaleric acid; Azido-C5-acid,;
Common Synonyms
-Azidopentanoic acid

Molecular Formula

Molecular Weight 143.14 g/mol

Appearance Colorless to pale yellow viscous oll

Soluble in DMSO, DMF, MeOH, DCM; Limited

Solubilit
Y solubility in water (acidic pH)

Nomenclature Visualization

The following diagram illustrates the convergence of naming conventions into a single
structural identity.
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Figure 1: Nomenclature convergence map confirming that trivial and systematic roots lead to
the identical CAS registry number.
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Synthesis and Activation Protocols

While 5-Az-C5 is commercially available, in-house synthesis is often required for scale-up or to
ensure fresh activation. The most robust route utilizes Ethyl 5-bromovalerate as the precursor
to avoid the purification difficulties associated with the amphiphilic nature of the free acid.

Protocol A: Synthesis of 5-Azidopentanoic Acid (Scale:
10 mmol)

Rationale: Direct displacement on the bromo-acid can lead to difficult extractions. Using the
ester allows for easy organic phase washing before the final hydrolysis.

o Azidation:

o

Dissolve Ethyl 5-bromovalerate (2.09 g, 10 mmol) in anhydrous DMF (15 mL).
o Add Sodium Azide (

) (1.30 g, 20 mmol, 2.0 eq). Caution: See Safety Section.

o Stir at 60°C for 12 hours under

atmosphere.

o Workup: Dilute with

(50 mL), extract with
(3 x 30 mL). Wash combined organics with brine, dry over

, and concentrate. Yields Ethyl 5-azidopentanoate (quant).
e Hydrolysis:
o Dissolve the crude ester in THF/MeOH/
(3:1:1, 20 mL).

o Add LiOH-
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(1.2 g, 30 mmol). Stir at RT for 4 hours.

o Workup: Acidify to pH 2 with 1M HCI. Extract with EtOAc (3 x 30 mL). Dry and
concentrate.

o Result: Pure 5-Azidopentanoic acid (Oil).[1]

Protocol B: NHS-Ester Activation (Bioconjugation
Ready)

To couple this linker to lysine residues or N-terminal amines of proteins/E3 ligase ligands, it
must be converted to an N-hydroxysuccinimide (NHS) ester.

e Reaction Setup:
o Dissolve 5-Azidopentanoic acid (143 mg, 1.0 mmol) in dry DCM (5 mL).
o Add N-Hydroxysuccinimide (NHS) (126 mg, 1.1 mmol).
o Add EDC-HCI (210 mg, 1.1 mmol) (or DCC).
» Execution:
o Stir at RT for 12 hours.

o Purification: The reaction can often be used crude if EDC is used (water-soluble urea
byproduct). For high purity, perform flash chromatography (Hexane/EtOACc).

o Storage: Store at -20°C under Argon. Hydrolysis sensitive.

Mechanism of Action: The Click Chemistry Interface

The utility of 5-Az-C5 lies in its bio-orthogonality. The azide moiety is inert to biological
nucleophiles (amines, thiols) but reacts rapidly with alkynes.

Reaction Pathway Visualization

The following diagram details the two primary modes of conjugation: Copper-Catalyzed
(CuAAC) and Strain-Promoted (SPAAC).[2]
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Figure 2: Mechanistic pathways for conjugating 5-Az-C5 via CuUAAC (Catalytic) and SPAAC
(Strain-promoted) chemistries.

Applications in Drug Discovery[5][6]
PROTAC Linker Design

In Proteolysis Targeting Chimeras (PROTACS), linker length determines the stability of the
Ternary Complex (Target:PROTAC:ES Ligase).

Why C5? The 5-carbon chain (~6-7 A) offers a "Goldilocks" zone—short enough to induce
cooperativity between the E3 ligase and the target protein, but flexible enough to avoid steric
clashes.

Case Study (ARV-771): While ARV-771 utilizes a complex linker system, analogues often
employ 5-azidopentanoic acid to screen linker length. The acid end couples to the VHL or
CRBN ligand (E3 anchor), leaving the azide free to "click" onto a library of warheads (target
ligands).

Antibody-Drug Conjugates (ADCSs)

5-Az-C5 is utilized in site-specific conjugation.
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» Engineering: An antibody is engineered with a non-natural amino acid (e.g., p-azidomethyl-L-
phenylalanine) or a specific glycan tag.

o Conjugation: The 5-Azidopentanoic acid (attached to the cytotoxic payload) is clicked onto
the antibody.

e Advantage: This yields a homogeneous Drug-to-Antibody Ratio (DAR), unlike random lysine
conjugation.

Safety & Handling: The "Rule of Six" Analysis
Organic azides possess high potential energy. Safety is determined by the Carbon/Nitrogen (
) ratio.[3]

For 5-Azidopentanoic acid (

):

» Ratio:

Interpretation:

o Ratio < 1: Explosive (Do not isolate).

e Ratio 1 - 3:Energetic but manipulatable. Store cold, avoid neat heating, keep dilute.[3]
e Ratio > 3: Generally stable.

Protocol Mandate:

o Storage: -20°C.

o Handling: Use a safety shield.[4][5] Do not distill. Avoid contact with metals (especially
Copper/Lead) in waste streams to prevent heavy metal azide formation.[5]

o Disposal: Quench excess azide with 10% Sodium Nitrite/H2SO4 or specific commercial
guenching buffers before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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